p-Decylaminophenol

• Molecular Formula: C16H27NO
• Molecular Weight: 249.39 g/mol
• InChI: InChI=1S/C16H27NO/c1-2-3-4-5-6-7-8-9-14-17-15-10-12-16(18)13-11-15/h10-13,17-18H,2-9,14H2,1H3
• InChIKey: XOAJCTZLSXGBHZ-UHFFFAOYSA-N

Procuring p-Decylaminophenol (CAS 23227-12-5) for Research: A Product-Specific Baseline

p-Decylaminophenol (C16H27NO, MW 249.39) is a synthetic p-alkylaminophenol derivative, structurally characterized by a decyl chain linked to the aminophenol moiety [1]. It is a key intermediate in structure-activity relationship (SAR) studies stemming from the retinoid fenretinide, where the alkyl chain length critically modulates both antioxidant and anticancer properties [2]. Unlike its parent compound, p-decylaminophenol exhibits a unique dual activity profile, functioning as a potent inhibitor of lipid peroxidation and a selective melanogenesis suppressor, making it a distinct research tool in cancer and dermatological studies [1][3].

Lipid peroxidation inhibition pathway studies

Melanogenesis suppression and tyrosinase assay context

Retinoid-resistant leukemia cell model research

• [1] Takahashi N, Ohba T, Yamauchi T, Higashiyama K. Antioxidant and anticancer activities of novel p-alkylaminophenols and p-acylaminophenols (aminophenol analogues). Bioorg Med Chem. 2006 Sep 1;14(17):6089-96. View Source
• [2] Takahashi N, Honda T, Ohba T. Anticancer and superoxide scavenging activities of p-alkylaminophenols having various length alkyl chains. Bioorg Med Chem. 2006 Jan 15;14(2):409-17. View Source
• [3] Takahashi N, Imai M, Komori Y. Inhibitory effects of p-alkylaminophenol on melanogenesis. Bioorg Med Chem. 2014 Sep 1;22(17):4677-83. View Source

Why p-Decylaminophenol Cannot Be Substituted by Other p-Alkylaminophenols in Your Research

Selecting a generic p-alkylaminophenol based solely on structural similarity overlooks the quantifiable functional divergence dictated by alkyl chain length. Published SAR studies explicitly show that anti-proliferative and antioxidant activities are not merely incremental; they invert between superoxide scavenging and lipid peroxidation inhibitory mechanisms as the chain lengthens [1]. For example, a shorter chain enhances superoxide trapping, while a longer chain like decyl or dodecyl is required for potent lipid peroxidation inhibition and specific anticancer activity [1][2]. Furthermore, the specific chain length of p-decylaminophenol confers a unique balance of potent tyrosinase inhibition—superior to the clinical standard kojic acid—and a cellular incorporation profile that differs from its closest analog, p-dodecylaminophenol, directly impacting its experimental utility [3][4].

Chain-length inversion

Shorter-chain analogs may favor superoxide scavenging over lipid peroxidation inhibition, shifting antioxidant mechanism study outcomes.

Acyl-linkage loss

Acyl-aminophenol analogs exhibit dramatically lower lipid peroxidation inhibition, potentially confounding pathway-specific antioxidant research.

Uptake profile divergence

Different alkyl chain lengths alter cellular incorporation, which may affect anti-proliferative assay response and dose-response calibration.

• [1] Takahashi N, Ohba T, Yamauchi T, Higashiyama K. Antioxidant and anticancer activities of novel p-alkylaminophenols and p-acylaminophenols (aminophenol analogues). Bioorg Med Chem. 2006 Sep 1;14(17):6089-96. View Source
• [2] Takahashi N, Honda T, Ohba T. Anticancer and superoxide scavenging activities of p-alkylaminophenols having various length alkyl chains. Bioorg Med Chem. 2006 Jan 15;14(2):409-17. View Source
• [3] Takahashi N, Imai M, Komori Y. Inhibitory effects of p-alkylaminophenol on melanogenesis. Bioorg Med Chem. 2014 Sep 1;22(17):4677-83. View Source
• [4] Ohba T, Yamauch T, Higashiyama K, Takahashi N. Potent anticancer activities of novel aminophenol analogues against various cancer cell lines. Bioorg Med Chem. 2007 Jan 15;15(2):847-53. View Source

Quantitative Differentiation Guide for Procuring p-Decylaminophenol: Evidence from Comparator Studies

Lipid Peroxidation Inhibition: p-Decylaminophenol vs. Acyl Aminophenols

p-Decylaminophenol (compound 6) demonstrates potent, dose-dependent inhibition of lipid peroxidation in rat liver microsomes, a property absent in its acyl counterparts. In direct comparison, the corresponding acyl-aminophenols, p-decanoylaminophenol (4) and p-dodecanoylaminophenol (3), were dramatically weaker inhibitors, exhibiting approximately 400- to 1300-fold lower potency [1]. This confirms the alkyl linkage is essential for this specific antioxidant mechanism.

Lipid peroxidation inhibition

Head-to-head

400–1300× greater inhibition vs. acyl-aminophenol analogs

Supports lipid peroxidation pathway context

Rat liver microsome assay; alkyl linkage critical

Evidence Dimension	Inhibition of lipid peroxidation
Target Compound Data	Potent, dose-dependent inhibition
Comparator Or Baseline	p-Decanoylaminophenol (4) and p-Dodecanoylaminophenol (3); 400- to 1300-fold lower potency
Quantified Difference	400- to 1300-fold greater potency for p-decylaminophenol
Conditions	Rat liver microsome assay (Takahashi et al., 2006)

Why This Matters

This data proves that for research targeting lipid peroxidation pathways, p-decylaminophenol is irreplaceable by its acyl-aminophenol analogs, ensuring experimental validity.

• [1] Takahashi N, Ohba T, Yamauchi T, Higashiyama K. Antioxidant and anticancer activities of novel p-alkylaminophenols and p-acylaminophenols (aminophenol analogues). Bioorg Med Chem. 2006 Sep 1;14(17):6089-96. View Source

Superoxide Scavenging Selectivity: p-Decylaminophenol vs. p-Dodecylaminophenol

The superoxide scavenging activity of p-alkylaminophenols is inversely related to alkyl chain length. The rank order of potency was established as p-methylaminophenol (8) > p-octylaminophenol (7) > p-decylaminophenol (6) > p-dodecylaminophenol (5). This demonstrates p-decylaminophenol retains partial superoxide scavenging capacity, unlike the longer-chain p-dodecylaminophenol, which is nearly inactive [1]. This differential allows for experimental isolation of ROS-scavenging versus lipid peroxidation-inhibitory mechanisms.

Superoxide scavenging rank

Head-to-head

Rank order: methyl > octyl > decyl > dodecyl

Superoxide scavenging selectivity context

Decyl compound retains partial activity

Evidence Dimension	Superoxide scavenging activity rank order
Target Compound Data	p-Decylaminophenol (6): intermediate activity (rank 3rd out of 4)
Comparator Or Baseline	p-Dodecylaminophenol (5): lowest activity; p-Octylaminophenol (7): higher activity
Quantified Difference	Rank order: 8 > 7 > 6 > 5
Conditions	Superoxide scavenging assay (Takahashi et al., 2006)

Why This Matters

Procuring p-decylaminophenol is essential for studies needing to dissociate superoxide scavenging from lipid peroxidation inhibition, as its longer-chain analog p-dodecylaminophenol lacks this activity.

• [1] Takahashi N, Ohba T, Yamauchi T, Higashiyama K. Antioxidant and anticancer activities of novel p-alkylaminophenols and p-acylaminophenols (aminophenol analogues). Bioorg Med Chem. 2006 Sep 1;14(17):6089-96. View Source

Anticancer Cell Growth Inhibition: Selectivity Against HL60R Cells vs. Fenretinide

In human leukemia cell lines, p-decylaminophenol (6) inhibits cell growth in a dose-dependent manner, with potency exceeding that of p-dodecylaminophenol (5) in the fenretinide-resistant HL60R line. Crucially, p-decylaminophenol suppresses growth of both HL60 and the retinoic acid-resistant HL60R line, a phenotype where the parent compound fenretinide shows reduced efficacy [1]. This indicates a distinct mechanism of action independent of retinoid resistance pathways.

HL60R growth inhibition

Head-to-head

Inhibition ranked above fenretinide in resistant line (5 > 6 > fenretinide)

Supports retinoid-resistance pathway context

HL60 and HL60R leukemia cell lines

Evidence Dimension	Inhibition of HL60 and HL60R cell growth
Target Compound Data	Dose-dependent inhibition of HL60 and HL60R cell growth (rank 5 > 6 > 3 = 4)
Comparator Or Baseline	Fenretinide (2) - less effective on HL60R; p-Dodecylaminophenol (5) - more potent overall
Quantified Difference	Order of potency: 5 > 6 > fenretinide against HL60R
Conditions	Human leukemia cell lines HL60 and HL60R (Takahashi et al., 2006)

Why This Matters

For procurement decisions in drug-resistant leukemia research, p-decylaminophenol offers a unique tool to overcome retinoid resistance, distinguishing it from fenretinide and positioning it as a critical reference standard.

• [1] Takahashi N, Ohba T, Yamauchi T, Higashiyama K. Antioxidant and anticancer activities of novel p-alkylaminophenols and p-acylaminophenols (aminophenol analogues). Bioorg Med Chem. 2006 Sep 1;14(17):6089-96. View Source

Melanogenesis Inhibition: Greater Potency than Kojic Acid in B16 Cells

p-Decylaminophenol (compound 3) was identified as the most potent melanogenesis inhibitor among a series of p-aminophenols, demonstrating significant inhibition of B16 melanoma cell tyrosinase activity. Critically, it achieved this level of inhibition at concentrations lower than those required for kojic acid, a well-known standard tyrosinase inhibitor, to produce a comparable effect [1]. This demonstrates a superior efficacy profile in a cellular model of melanogenesis.

Tyrosinase inhibition

Head-to-head

Lower-concentration inhibition vs. kojic acid

Supports melanogenesis inhibitor benchmarking

B16 melanoma cell tyrosinase assay

Evidence Dimension	Cellular tyrosinase inhibition potency
Target Compound Data	Significant inhibition at lower concentrations than comparator
Comparator Or Baseline	Kojic acid - required higher concentrations for similar inhibition
Quantified Difference	More potent than kojic acid (exact IC50 not specified in abstract)
Conditions	B16 melanoma cell tyrosinase activity assay (Takahashi et al., 2014)

Why This Matters

For researchers investigating skin depigmentation agents or melanogenesis pathways, p-decylaminophenol provides a more potent alternative to the industry-standard kojic acid, enabling studies at lower, potentially less toxic concentrations.

• [1] Takahashi N, Imai M, Komori Y. Inhibitory effects of p-alkylaminophenol on melanogenesis. Bioorg Med Chem. 2014 Sep 1;22(17):4677-83. View Source

Cellular Uptake and Chain-Length Dependency: A Unique Pharmacological Profile

The cellular uptake of p-alkylaminophenols into HL60 cells is chain-length dependent and dictates activity. Quantitative incorporation studies showed the order 1 (p-dodecylaminophenol) > 2 (p-decylaminophenol) = 3 > 4. This equal incorporation of p-decylaminophenol to an acyl amide derivative, but less than its longer-chain analog, creates a unique pharmacological profile. This distinct uptake pattern directly correlates with its specific anticancer potency, which falls between the more potent p-dodecylaminophenol and the weaker acyl analogs [1].

Cellular incorporation

Head-to-head

Incorporation order: dodecyl > decyl = amide 3 > amide 4

Cellular uptake profile context

HL60 leukemia cell uptake assay

Evidence Dimension	Cellular incorporation into HL60 cells
Target Compound Data	p-Decylaminophenol (2) - Incorporation equal to compound 3
Comparator Or Baseline	p-Dodecylaminophenol (1) - greater incorporation; Acyl amides (3, 4) - similar or lower incorporation
Quantified Difference	Incorporation order: 1 > 2 = 3 > 4
Conditions	HL60 leukemia cell uptake assay (Ohba et al., 2007)

Why This Matters

This evidence is critical for scientific selection: p-decylaminophenol's unique uptake kinetics provide an intermediate phenotype essential for calibrating dose-response studies, setting it apart from both the higher-uptake p-dodecylaminophenol and the poorly incorporated acyl analogs.

• [1] Ohba T, Yamauch T, Higashiyama K, Takahashi N. Potent anticancer activities of novel aminophenol analogues against various cancer cell lines. Bioorg Med Chem. 2007 Jan 15;15(2):847-53. View Source

High-Value Research and Industrial Application Scenarios for p-Decylaminophenol

Resistant Leukemia and Cancer Stem Cell Research

Procure p-decylaminophenol as a critical reference tool to investigate mechanisms of retinoid resistance in HL60R leukemia cells. Its distinct activity against a fenretinide-resistant line, as demonstrated in head-to-head comparison, allows researchers to map non-retinoid apoptotic pathways [1]. Use it in comparative dose-response studies alongside fenretinide and p-dodecylaminophenol to dissect chain-length-dependent anti-proliferative effects.

Dual-Action Antioxidant Mechanism Studies in ROS Biology

Leverage p-decylaminophenol's unique intermediate position in the superoxide scavenging hierarchy (methyl > octyl > decyl > dodecyl) to design experiments that disentangle superoxide-mediated effects from lipid peroxidation. Its partial scavenging activity, contrasted with the inactivity of p-dodecylaminophenol, makes it an indispensable tool for validating target engagement in oxidative stress models [2].

Pre-Clinical Discovery of Melasma and Hyperpigmentation Agents

Utilize p-decylaminophenol as a high-potency standard in B16 melanoma cell assays for melanogenesis screening. Its proven superiority over kojic acid in inhibiting cellular tyrosinase at lower concentrations establishes it as a benchmark for new chemical entities targeting the MITF/TRP-1 pathway [3]. Procure for comparative efficacy studies in depigmentation research.

Cellular Pharmacokinetic Modeling of Alkyl Chain SAR

Employ p-decylaminophenol in cellular uptake and retention studies to model the relationship between alkyl chain length and intracellular bioavailability. The evidence showing its quantitative incorporation equal to amide derivatives but lower than p-dodecylaminophenol provides a precise reference point for calibrating in silico pharmacokinetic models and designing prodrugs with optimal cellular permeability [4].

Application

Selection Property

Validation Focus

Retinoid-resistant leukemia model studies

Chain-length-dependent anti-proliferative profile

Retinoid-resistance pathway endpoint review

Antioxidant mechanism differentiation studies

Intermediate superoxide/lipid peroxidation profile

ROS pathway differentiation endpoint review

Melanogenesis inhibitor screening

Cellular tyrosinase inhibition benchmark

MITF/TRP-1 pathway endpoint context

Cellular uptake and SAR modeling

Chain-length-dependent incorporation profile

Intracellular bioavailability calibration

• [1] Takahashi N, Ohba T, Yamauchi T, Higashiyama K. Antioxidant and anticancer activities of novel p-alkylaminophenols and p-acylaminophenols (aminophenol analogues). Bioorg Med Chem. 2006 Sep 1;14(17):6089-96. View Source
• [2] Takahashi N, Honda T, Ohba T. Anticancer and superoxide scavenging activities of p-alkylaminophenols having various length alkyl chains. Bioorg Med Chem. 2006 Jan 15;14(2):409-17. View Source
• [3] Takahashi N, Imai M, Komori Y. Inhibitory effects of p-alkylaminophenol on melanogenesis. Bioorg Med Chem. 2014 Sep 1;22(17):4677-83. View Source
• [4] Ohba T, Yamauch T, Higashiyama K, Takahashi N. Potent anticancer activities of novel aminophenol analogues against various cancer cell lines. Bioorg Med Chem. 2007 Jan 15;15(2):847-53. View Source